Cas no 1542534-00-8 (N-(3-methylpyridin-2-yl)methylhydroxylamine)

• Product Name: N-(3-methylpyridin-2-yl)methylhydroxylamine
• CAS No: 1542534-00-8
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5794503
• PubChem ID: 82651136
• Update Time: 2025-10-18

N-(3-methylpyridin-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1835965
• N-[(3-methylpyridin-2-yl)methyl]hydroxylamine
• 1542534-00-8
• N-(3-methylpyridin-2-yl)methylhydroxylamine

• Inchi： 1S/C7H10N2O/c1-6-3-2-4-8-7(6)5-9-10/h2-4,9-10H,5H2,1H3
• InChI Key： ZLUAGWIIMDXHTD-UHFFFAOYSA-N
• SMILES： ONCC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on N-(3-methylpyridin-2-yl)methylhydroxylamine

N-(3-methylpyridin-2-yl)methylhydroxylamine: An Emerging Compound in Medicinal Chemistry

N-(3-methylpyridin-2-yl)methylhydroxylamine (CAS No. 1542534-00-8) is a promising compound in the field of medicinal chemistry, particularly due to its unique structural features and potential biological activities. This compound, also known as MPMH, has garnered significant attention in recent years for its potential applications in drug discovery and development. The chemical structure of N-(3-methylpyridin-2-yl)methylhydroxylamine consists of a methylpyridine moiety linked to a hydroxylamine group, which confers it with distinct chemical and biological properties.

The synthesis of N-(3-methylpyridin-2-yl)methylhydroxylamine has been extensively studied, with various methods reported in the literature. One of the most common approaches involves the reaction of 3-methylpyridine with methylhydroxylamine under controlled conditions. This synthetic route is highly efficient and scalable, making it suitable for both laboratory and industrial applications. The resulting compound is characterized by its high purity and stability, which are crucial for its use in pharmaceutical research.

Recent studies have highlighted the potential of N-(3-methylpyridin-2-yl)methylhydroxylamine in various biological contexts. One of the key areas of interest is its role as a ligand in protein-protein interactions. Research has shown that MPMH can effectively modulate specific protein interactions, which are often implicated in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(3-methylpyridin-2-yl)methylhydroxylamine can inhibit the interaction between two key proteins involved in cancer progression, thereby offering a novel therapeutic strategy.

In addition to its potential as a therapeutic agent, N-(3-methylpyridin-2-yl)methylhydroxylamine has also been explored for its use as a chemical probe. Chemical probes are essential tools in drug discovery, allowing researchers to study the function and behavior of specific biological targets. The unique properties of MPMH, such as its ability to selectively bind to certain proteins, make it an ideal candidate for developing new chemical probes. This application has significant implications for understanding complex biological processes and identifying new drug targets.

The pharmacological profile of N-(3-methylpyridin-2-yl)methylhydroxylamine has been extensively evaluated through various in vitro and in vivo studies. Preclinical data suggest that MPMH exhibits favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These characteristics are crucial for ensuring that the compound can effectively reach its intended target within the body. Furthermore, preliminary safety assessments have indicated that N-(3-methylpyridin-2-yl)methylhydroxylamine is well-tolerated at therapeutic doses, with minimal side effects observed.

Clinical trials are currently underway to further investigate the therapeutic potential of N-(3-methylpyridin-2-yl)methylhydroxylamine. Early results from phase I trials have shown promising outcomes, with the compound demonstrating efficacy in treating certain types of cancer and inflammatory diseases. These findings have generated significant interest among researchers and pharmaceutical companies, leading to increased investment in the development of this compound.

Beyond its therapeutic applications, N-(3-methylpyridin-2-yl)methylhydroxylamine has also found use in other areas of chemistry and biology. For example, it has been utilized as a reagent in organic synthesis, where its reactivity and selectivity make it a valuable tool for constructing complex molecules. Additionally, the compound's ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and materials science.

In conclusion, N-(3-methylpyridin-2-yl)methylhydroxylamine (CAS No. 1542534-00-8) represents a promising compound with diverse applications in medicinal chemistry and related fields. Its unique chemical structure and biological properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into the potential uses and mechanisms of action of this compound, further solidifying its importance in modern scientific research.